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Compound of Interest

Compound Name: Pantonine

Cat. No.: B11748223

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pantonine is a novel small molecule inhibitor of the Janus kinase (JAK) signaling pathway, a
critical mediator of inflammatory responses. Dysregulation of the JAK-STAT pathway is
implicated in a variety of autoimmune and inflammatory diseases. These application notes
provide detailed protocols for the in vivo administration of Pantonine in preclinical animal
models to assess its pharmacokinetic profile and therapeutic efficacy.

Data Presentation: Pharmacokinetic Profile of
Pantonine

The pharmacokinetic (PK) properties of Pantonine are crucial for determining its absorption,
distribution, metabolism, and excretion (ADME) profile, which in turn informs dosing regimens
for efficacy studies. Below is a summary of key PK parameters following administration of
Pantonine via different routes in a murine model.
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Route of . _
. Dose Cmax AUC (0-t) Bioavailabil
Administrat Tmax (h) .
) (mglkg) (ng/mL) (ng-h/imL) ity (%)
ion
Intravenous
2 1580 0.08 2450 100
(V)
Intraperitonea
10 1250 0.5 4890 80
[ (IP)
Oral (PO) 20 780 1.0 3100 32
Subcutaneou
10 950 0.75 4200 86
s (SC)

Table 1: Pharmacokinetic Parameters of Pantonine in Mice. Data are presented as mean (n=5
per group). Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC(0-t): Area
under the plasma concentration-time curve from time O to the last measurable time point.

Signaling Pathway

Pantonine exerts its anti-inflammatory effects by inhibiting the JAK-STAT signaling pathway,
which is activated by various cytokines. Upon cytokine binding to its receptor, associated Janus
kinases (JAKs) are activated, leading to the phosphorylation of Signal Transducer and Activator
of Transcription (STAT) proteins. Phosphorylated STATs then dimerize, translocate to the
nucleus, and induce the transcription of pro-inflammatory genes. Pantonine blocks the kinase
activity of JAKs, thereby preventing the downstream signaling cascade.
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 To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Delivery of
Pantonine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11748223#pantonine-delivery-methods-for-in-vivo-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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